Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

• Product Name: Erlotinib 7-O-Desmethyl Metabolite
• CAS No: 183320-29-8
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 3164744
• PubChem ID: 16045730
• Update Time: 2025-04-21

Erlotinib 7-O-Desmethyl Metabolite Chemical and Physical Properties

Names and Identifiers

• Erlotinib 7-O-Desmethyl Metabolite
• OSI413
• OSI 413
• CP 373413
• OSI-413 (free base)
• 7-O-Desmethyl Erlotinib Hydrochloride 2
• 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
• OSI413;OSI 413;CP 373413
• Erlotinib metabolite M13
• 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
• PD082111
• CHEMBL3741490
• 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
• 7-(2'-Desmethyl) erlotinib
• SCHEMBL1507627
• 183320-29-8
• UNII-EBL2O556JZ
• Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
• NS00116691
• CP-373413
• Q27277092
• OSI-413
• BDBM50499592
• DTXSID10939711
• EBL2O556JZ

• Inchi： 1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
• InChI Key： MTLKTHNRZJKPRP-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.7Ų